2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 2-phenoxy-N-(2-pyrrolidin-1-ylethyl)acetamide
• InChI: InChI=1S/C14H20N2O2/c17-14(12-18-13-6-2-1-3-7-13)15-8-11-16-9-4-5-10-16/h1-3,6-7H,4-5,8-12H2,(H,15,17)
• InChI Key: DJHVCZIPEGSZEW-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)COC2=CC=CC=C2

Description

2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide, also known as PEA, is a chemical compound that has been extensively studied for its potential therapeutic applications. PEA is a member of the family of N-acylethanolamines, which are endogenous lipid signaling molecules that play a critical role in various physiological processes. In recent years, PEA has gained attention for its potential anti-inflammatory, analgesic, and neuroprotective effects. In

Mechanism of Action

The exact mechanism of action of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide is not fully understood. However, it is believed to exert its effects by interacting with the endocannabinoid system and the peroxisome proliferator-activated receptor-alpha (PPAR-α). 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been shown to increase the levels of endocannabinoids, which are lipid signaling molecules that play a critical role in pain modulation and inflammation. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide also activates PPAR-α, which is a nuclear receptor that regulates lipid metabolism and inflammation.
Biochemical and Physiological Effects
2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β), in various animal models of inflammation. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has also been shown to reduce pain and inflammation by inhibiting the activation of glial cells, which are cells that play a critical role in the development of chronic pain. Additionally, 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been demonstrated to have neuroprotective effects by reducing oxidative stress and inflammation in various animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in lab experiments is its low toxicity and high bioavailability. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide is a naturally occurring compound that is well-tolerated by animals and humans. It can be easily administered orally or intraperitoneally, and it has a relatively long half-life. However, one of the limitations of using 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in lab experiments is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide. One area of research is the development of novel formulations of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide that can enhance its solubility and bioavailability. Another area of research is the investigation of the potential use of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide in the treatment of various diseases, including chronic pain, multiple sclerosis, and Parkinson's disease. Additionally, the exact mechanism of action of 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide needs to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide can be synthesized by reacting 2-phenoxyethanol with N-(1-pyrrolidinyl)ethylamine in the presence of acetic anhydride. The reaction yields 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide as a white crystalline solid, which can be purified by recrystallization from ethanol.

Scientific Research Applications

2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various animal models. 2-phenoxy-N-[2-(1-pyrrolidinyl)ethyl]acetamide has also been investigated for its potential use in the treatment of various diseases, including chronic pain, multiple sclerosis, and Parkinson's disease.